Cas no 1018950-15-6 (Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate)

• Product Name: Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• CAS No: 1018950-15-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD24387134
• CID: 2127599
• PubChem ID: 59566510
• Update Time: 2025-06-10

Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• Pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester
• 1H-pyrrolo[3,2-b]pyridine-1-carboxylic acid 1,1-dimethylethyl ester
• AEOODQOVWXMMNU-UHFFFAOYSA-N
• tert-butyl pyrrolo[3,2-b]pyridine-1-carboxylate
• AKOS027337927
• CS-W000448
• tert-butyl1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• SCHEMBL759396
• AS-48424
• 1018950-15-6
• DA-16304
• MFCD24387134
• 1-Boc-1H-pyrrolo[3,2-b]pyridine
• F30882
• Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate

• MDL： MFCD24387134
• Inchi： 1S/C12H14N2O2/c1-12(2,3)16-11(15)14-8-6-9-10(14)5-4-7-13-9/h4-8H,1-3H3
• InChI Key： AEOODQOVWXMMNU-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2=C1C=CC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.3

Additional information on Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate

Comprehensive Overview of Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate (CAS No. 1018950-15-6)

Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate (CAS No. 1018950-15-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. The tert-butyl carboxylate moiety enhances its stability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in developing kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

In recent years, the compound's relevance has surged due to its role in high-throughput screening and fragment-based drug design. Its pyrrolo[3,2-b]pyridine core is structurally analogous to purine bases, enabling interactions with biological targets like ATP-binding sites. This feature has made it a hotspot for investigations into anticancer agents and anti-inflammatory drugs, addressing trending topics such as personalized medicine and immune modulation. Additionally, its synthetic accessibility via Boc-protection strategies has been widely discussed in organic chemistry forums, reflecting its practicality in industrial-scale production.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have been optimized for blood-brain barrier permeability, a critical factor in CNS drug development. This aligns with current searches for neuroprotective compounds and Alzheimer's disease therapeutics. Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) has been highlighted in peer-reviewed journals, catering to chemists seeking green chemistry alternatives for complex molecule assembly.

From a commercial perspective, Tert-butyl 1H-pyrrolo[3,2-b]pyridine-1-carboxylate is listed in catalogs of major fine chemical suppliers, with purity grades exceeding 98%. Its storage recommendations (e.g., under inert atmosphere) and handling protocols are frequently queried in laboratory safety databases. The compound's NMR spectra and HPLC chromatograms are well-documented, supporting quality control in API manufacturing—a topic of high interest in GMP compliance discussions.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. This connects to trending searches on protein degradation technologies and ubiquitin-proteasome system modulation. Patent analyses reveal its incorporation in bioconjugation techniques for antibody-drug conjugates (ADCs), answering frequent queries about next-generation biotherapeutics. Environmental studies also note its biodegradation pathways, relevant to sustainable chemistry initiatives.

In summary, CAS No. 1018950-15-6 represents a multifaceted building block bridging medicinal chemistry and material science. Its adaptability to microwave-assisted synthesis and flow chemistry setups positions it at the forefront of modern synthetic challenges. As research continues to uncover its potential, this compound remains a subject of intense study in both academic and industrial settings, addressing contemporary needs in precision medicine and catalytic innovation.